Cas no 17812-07-6 ((2E)-4-oxo-4-phenylbut-2-enoic acid)
17812-07-6 structure
Product name:(2E)-4-oxo-4-phenylbut-2-enoic acid
(2E)-4-oxo-4-phenylbut-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- trans-3-Benzoylacrylic acid
- (E)-3-Benzoylacrylic acid
- (E)-4-Oxo-4-phenyl-2-butenoic acid
- 4-oxo-4-phenylbut-2-enoic acid
- (E)-4-phenyl-4-oxo-2-butenoic acid
- 3-benzoyl acrylic acid
- trans-4-oxo-4-phenyl-2-butenoic acid
- AURORA 23287
- TIMTEC-BB SBB007952
- BENZOYL ACRYLIC ACID
- TRANS-3-BENZOYLACETICACID
- BETA-BENZOYL ACRYLIC ACID
- TRANS-BENZOYLACRYLIC ACID
- AKOS BBS-00002157
- 3-BENZOYLACRYLIC ACID
- OTAVA-BB BB7110952594
- (2E)-4-oxo-4-phenylbut-2-enoic acid
- trans-beta-benzoylacrylic acid
- EN300-1588441
- (2E)-4-Oxo-4-phenyl-2-butenoic acid
- AS-57498
- AE-641/02009001
- ss-Benzoyl-acrylsaure
- EINECS 209-496-5
- ss-Benzoylacrylic acid
- 583-06-2
- NSC-143
- NCGC00341436-01
- 3-Benzoylacrylic acid, predominantly trans
- InChI=1/C10H8O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-7H,(H,12,13)/b7-6
- BDBM50125821
- NSC143
- EN300-18942
- 4-Oxo-4-phenylcrotonic acid
- NS00033901
- NSC 143
- 2-butenoic acid, 4-oxo-4-phenyl-, (2E)-
- 4-Oxo-4-phenyl-but-2-enoic acid
- trans-3-Benzoylacrylicacid
- 2-Butenoic acid, 4-oxo-4-phenyl-
- DTXSID1060392
- (E)-4-oxo-4-phenyl-but-2-enoic acid
- BB 0218773
- DTXSID30901612
- CHEMBL16365
- NoName_745
- AC-14424
- CS-0368601
- F2103-0016
- HMS1579K08
- 4-Oxo-4-phenyl-2-butenoic acid
- 17812-07-6
- 4-Phenyl-4-oxo-2-butenoic acid
- 4-oxo-4-phenylbut-2-enoicacid
- AKOS000267606
- SCHEMBL312429
- Acrylic acid, 3-benzoyl-
- Z2895088074
- A1-01400
- MFCD00014015
- AI3-26616
- A831824
- .beta.-Benzoylacrylic acid
- W-111702
- Benzoylacrylic acid
- CS-0040775
- Crotonic acid, 4-oxo-4-phenyl-
- (E)-4-oxo-4-phenylbut-2-enoic acid
- 7N-710
- AB01332184-02
- BBL007891
- ALBB-025661
- STK358786
-
- Inchi： 1S/C10H8O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-7H,(H,12,13)/b7-6+
- InChI Key： PLPDHGOODMBBGN-VOTSOKGWSA-N
- SMILES： C1=CC=C(C=C1)C(=O)/C=C/C(=O)O
Computed Properties
- Exact Mass: 176.04700
- Monoisotopic Mass: 176.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.238
- Melting Point: 96-98 ºC
- PSA: 54.37000
- LogP: 1.51010
- Solubility: Not determined
(2E)-4-oxo-4-phenylbut-2-enoic acid Security Information
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
- Safety Instruction： S26; S36
- RTECS：EM9259050
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
(2E)-4-oxo-4-phenylbut-2-enoic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1588441-1.0g |
(2E)-4-oxo-4-phenylbut-2-enoic acid |
17812-07-6 | 95.0% | 1.0g |
$19.0 | 2025-03-21 | |
| Key Organics Ltd | 7N-710-10MG |
(E)-4-oxo-4-phenyl-2-butenoic acid |
17812-07-6 | >95% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 7N-710-1G |
(E)-4-oxo-4-phenyl-2-butenoic acid |
17812-07-6 | >95% | 1g |
£110.00 | 2023-09-07 | |
| Enamine | EN300-1588441-0.05g |
(2E)-4-oxo-4-phenylbut-2-enoic acid |
17812-07-6 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-1588441-2.5g |
(2E)-4-oxo-4-phenylbut-2-enoic acid |
17812-07-6 | 95.0% | 2.5g |
$20.0 | 2025-03-21 | |
| Key Organics Ltd | 7N-710-10G |
(E)-4-oxo-4-phenyl-2-butenoic acid |
17812-07-6 | >95% | 10g |
£110.00 | 2025-02-09 | |
| Ambeed | A207759-25g |
(E)-4-Oxo-4-phenylbut-2-enoic acid |
17812-07-6 | 95% | 25g |
$152.0 | 2025-02-25 | |
| Enamine | EN300-1588441-50mg |
(2E)-4-oxo-4-phenylbut-2-enoic acid |
17812-07-6 | 95.0% | 50mg |
$19.0 | 2023-09-23 | |
| Enamine | EN300-1588441-100mg |
(2E)-4-oxo-4-phenylbut-2-enoic acid |
17812-07-6 | 95.0% | 100mg |
$19.0 | 2023-09-23 | |
| Enamine | EN300-1588441-500mg |
(2E)-4-oxo-4-phenylbut-2-enoic acid |
17812-07-6 | 95.0% | 500mg |
$19.0 | 2023-09-23 |
(2E)-4-oxo-4-phenylbut-2-enoic acid Related Literature
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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2. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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4. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
-
Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:17812-07-6)(2E)-4-oxo-4-phenylbut-2-enoic acid
Purity:99%
Quantity:100g
Price ($):451.0